Cas no 4451-85-8 (3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester)

3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester structure
4451-85-8 structure
Product Name:3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester
CAS No:4451-85-8
MF:C10H15NO4
MW:213.230403184891
CID:1516232
Update Time:2024-08-23

3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester
    • Inchi: 1S/C10H15NO4/c1-3-15-10(14)8-6-11(7(2)12)5-4-9(8)13/h8H,3-6H2,1-2H3
    • InChI Key: XAYVJDKZDMWVFB-UHFFFAOYSA-N
    • SMILES: N1(C(C)=O)CCC(=O)C(C(OCC)=O)C1

Computed Properties

  • Exact Mass: 213.10015

Experimental Properties

  • Density: 1.188±0.06 g/cm3(Predicted)
  • Melting Point: 54-56 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 151-155 °C(Press: 0.1 Torr)
  • PSA: 63.68
  • pka: 10.27±0.20(Predicted)
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